Cas no 2171972-76-0 (3-bromo-4-(4-chloro-3-methylphenyl)methylthiolane)

3-Bromo-4-(4-chloro-3-methylphenyl)methylthiolane is a brominated thiolane derivative featuring a substituted phenyl group, offering versatility in synthetic organic chemistry. Its structure, incorporating both bromine and chlorine substituents, enhances reactivity in cross-coupling and nucleophilic substitution reactions, making it valuable for constructing complex heterocyclic frameworks. The thiolane moiety provides stability while enabling further functionalization, particularly in pharmaceutical and agrochemical intermediates. The presence of a chloro-methylphenyl group introduces steric and electronic effects, facilitating selective transformations. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules due to its balanced reactivity and structural adaptability. Proper handling under inert conditions is recommended due to potential sensitivity.
3-bromo-4-(4-chloro-3-methylphenyl)methylthiolane structure
2171972-76-0 structure
Product Name:3-bromo-4-(4-chloro-3-methylphenyl)methylthiolane
CAS No:2171972-76-0
MF:C12H14BrClS
MW:305.661560535431
CID:5992356
PubChem ID:165958137
Update Time:2025-05-19

3-bromo-4-(4-chloro-3-methylphenyl)methylthiolane Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-4-(4-chloro-3-methylphenyl)methylthiolane
    • EN300-1282700
    • 3-bromo-4-[(4-chloro-3-methylphenyl)methyl]thiolane
    • 2171972-76-0
    • Inchi: 1S/C12H14BrClS/c1-8-4-9(2-3-12(8)14)5-10-6-15-7-11(10)13/h2-4,10-11H,5-7H2,1H3
    • InChI Key: DVUPXAZKVQKHDK-UHFFFAOYSA-N
    • SMILES: BrC1CSCC1CC1C=CC(=C(C)C=1)Cl

Computed Properties

  • Exact Mass: 303.96881g/mol
  • Monoisotopic Mass: 303.96881g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 25.3Ų

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Additional information on 3-bromo-4-(4-chloro-3-methylphenyl)methylthiolane

Comprehensive Overview of 3-bromo-4-(4-chloro-3-methylphenyl)methylthiolane (CAS No. 2171972-76-0)

The compound 3-bromo-4-(4-chloro-3-methylphenyl)methylthiolane (CAS No. 2171972-76-0) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This thiolane derivative features a bromine substituent and a 4-chloro-3-methylphenyl group, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in pharmaceuticals, agrochemicals, and material science.

One of the key reasons for the growing interest in 3-bromo-4-(4-chloro-3-methylphenyl)methylthiolane is its role as a building block in the synthesis of more complex molecules. The presence of both bromine and chlorine atoms offers multiple sites for further functionalization, enabling chemists to tailor the compound for specific applications. This versatility aligns with current trends in green chemistry and sustainable synthesis, where efficient and selective transformations are highly prized.

In the pharmaceutical sector, 3-bromo-4-(4-chloro-3-methylphenyl)methylthiolane has been investigated for its potential as a precursor in the development of novel therapeutic agents. Its thiolane core is particularly intriguing, as sulfur-containing heterocycles are known to exhibit diverse biological activities. Recent studies have highlighted the importance of such structures in drug discovery, especially in targeting enzyme inhibition and receptor modulation. These findings resonate with the broader scientific community's focus on precision medicine and personalized therapies.

Beyond pharmaceuticals, this compound has also found applications in agrochemical research. The 4-chloro-3-methylphenyl moiety is a common feature in many herbicides and pesticides, suggesting that 3-bromo-4-(4-chloro-3-methylphenyl)methylthiolane could serve as a key intermediate in the development of next-generation crop protection agents. With the global push toward sustainable agriculture and reduced environmental impact, the demand for innovative agrochemicals is higher than ever.

From a material science perspective, the compound's unique electronic and steric properties make it a candidate for use in organic electronics and advanced polymers. The integration of thiolane derivatives into conductive materials has been a hot topic, particularly in the context of flexible electronics and energy storage solutions. As the world shifts toward renewable energy and smart technologies, compounds like 3-bromo-4-(4-chloro-3-methylphenyl)methylthiolane are poised to play a pivotal role.

In summary, 3-bromo-4-(4-chloro-3-methylphenyl)methylthiolane (CAS No. 2171972-76-0) is a multifaceted compound with broad potential across multiple industries. Its structural features, combined with the growing emphasis on sustainability and innovation, position it as a valuable asset in modern chemistry. Whether in drug development, agrochemicals, or advanced materials, this compound exemplifies the intersection of science and real-world applications.

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